Cas no 1220039-53-1 (5-(2-Pyridinyl)-2-oxazolecarboxylic Acid)

• Product Name: 5-(2-Pyridinyl)-2-oxazolecarboxylic Acid
• CAS No: 1220039-53-1
• MF: C₉H₆N₂O₃
• MW: 190.15554189682
• CID: 1063328
• PubChem ID: 53408324
• Update Time: 2025-07-29

5-(2-Pyridinyl)-2-oxazolecarboxylic Acid Chemical and Physical Properties

Names and Identifiers

• 5-(2-Pyridinyl)-2-oxazolecarboxylic Acid
• 5-(2-Pyridinyl)-2-ox
• 1220039-53-1
• 5-PYRIDIN-2-YL-OXAZOLE-2-CARBOXYLIC ACID
• 5-pyridin-2-yl-1,3-oxazole-2-carboxylic acid
• 5-(Pyridin-2-yl)oxazole-2-carboxylic acid
• DB-263299

• Inchi： 1S/C9H6N2O3/c12-9(13)8-11-5-7(14-8)6-3-1-2-4-10-6/h1-5H,(H,12,13)
• InChI Key： VLFOTPHQDUVXFF-UHFFFAOYSA-N
• SMILES： O1C(C(=O)O)=NC=C1C1C=CC=CN=1

Computed Properties

• Exact Mass: 190.03784206g/mol
• Monoisotopic Mass: 190.03784206g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 14
• Rotatable Bond Count: 2
• Complexity: 222
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.8
• Topological Polar Surface Area: 76.2Ų

Experimental Properties

• Density: 1.4±0.1 g/cm3
• Boiling Point: 431.2±37.0 °C at 760 mmHg
• Flash Point: 214.6±26.5 °C
• Vapor Pressure: 0.0±1.1 mmHg at 25°C

5-(2-Pyridinyl)-2-oxazolecarboxylic Acid Security Information

• Signal Word：warning
• Hazard Statement： H303+H313+H333
• Warning Statement： P264+P280+P305+P351+P338+P337+P313
• Safety Instruction： H303+H313+H333
• Storage Condition：storage at -4℃ (1-2weeks), longer storage period at -20℃ (1-2years)

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Azoles Oxazoles 2,5-disubstituted oxazoles